2-[2-(5-Iodo-thiophen-2-yl)-ethyl]-6-methoxy-benzoic acid methyl ester

• IUPAC Name: methyl 2-[2-(5-iodothiophen-2-yl)ethyl]-6-methoxybenzoate
• InChI: InChI=1S/C15H15IO3S/c1-18-12-5-3-4-10(14(12)15(17)19-2)6-7-11-8-9-13(16)20-11/h3-5,8-9H,6-7H2,1-2H3
• InChI Key: UYOSPULCCMRPAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)OC)CCC2=CC=C(S2)I
• Molecular Formula: C15H15IO3S
• Molecular Weight: 402.2 g/mol

Description

The compound “2-[2-(5-Iodo-thiophen-2-yl)-ethyl]-6-methoxy-benzoic acid methyl ester” is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and a sulfur atom. The thiophene ring is substituted with an iodine atom at the 5-position and an ethyl group at the 2-position. This compound also contains a benzoic acid methyl ester group, which is a carboxylic acid ester derived from benzoic acid and methanol.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Thiophene rings, for example, can undergo electrophilic aromatic substitution reactions.

Scientific Research Applications

Intermolecular Forces and Functional Group Effects

Research on thiophene derivatives, such as the study by Bettencourt‐Dias et al. (2005), explores the intermolecular forces and functional group effects on the packing structure of thiophene derivatives. This work is foundational in understanding how substitutions on the thiophene ring, similar to those in the compound of interest, influence molecular interactions and structural configurations, which are crucial for designing materials with desired physical properties. The study demonstrates how π−π interactions and the position of functional groups affect molecular packing, offering insights into the structural design of new materials with improved performance (Bettencourt‐Dias, Viswanathan, & Ruddy, 2005).

Photophysical Properties of Thiophene Derivatives

In another relevant study, Kim et al. (2021) synthesized and investigated the photophysical properties of methyl 2-hydroxy-4-(5-methoxythiophen-2-yl)benzoate and its derivatives, highlighting the impact of methoxy and cyano groups on the luminescence properties. This research provides valuable insights into how modifying the thiophene moiety, as seen in the compound of interest, can significantly affect the optical properties of materials, which is beneficial for applications in organic electronics and photovoltaics (Kim et al., 2021).

Synthetic Approaches and Chemical Reactivity

Applications in Organic Electronics

The application of thiophene derivatives in organic electronics, as explored by Nagarjuna et al. (2017), who studied the use of modified phenyl-C70-butyric acid methyl ester as an electron acceptor in organic solar cells, demonstrates the potential of thiophene-based compounds in photovoltaic devices. Their findings suggest that modifications on the thiophene structure can lead to significant improvements in power conversion efficiency, highlighting the relevance of structural design in thiophene derivatives for enhancing the performance of organic electronic devices (Nagarjuna et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some thiophene derivatives have shown various biological activities such as anticancer, anti-inflammatory, and antimicrobial properties.